molecular formula C8H11IN2 B8400855 3-Iodo-1,4,5,6,7,8-hexahydrocycloheptapyrazole

3-Iodo-1,4,5,6,7,8-hexahydrocycloheptapyrazole

Cat. No.: B8400855
M. Wt: 262.09 g/mol
InChI Key: JHIDLOHVAVPHCH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Iodo-1,4,5,6,7,8-hexahydrocycloheptapyrazole is a useful research compound. Its molecular formula is C8H11IN2 and its molecular weight is 262.09 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H11IN2

Molecular Weight

262.09 g/mol

IUPAC Name

3-iodo-1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazole

InChI

InChI=1S/C8H11IN2/c9-8-6-4-2-1-3-5-7(6)10-11-8/h1-5H2,(H,10,11)

InChI Key

JHIDLOHVAVPHCH-UHFFFAOYSA-N

Canonical SMILES

C1CCC2=C(CC1)NN=C2I

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1,4,5,6,7,8-hexahydrocycloheptapyrazole (500 mg, 3.67 mmol) in DMF (8 ml) at room temperature was added powdered potassium hydroxide (618 mg, 11.0 mmol) and iodine (1.86 g, 7.34 mmol). The maroon reaction mixture was stirred at room temperature for 1 h then quenched with aqueous 10% Na2S2O3, diluted with water, and extracted with EtOAc (2×). The combined organics were washed with water (3×), dried over MgSO4 and concentrated. The residue was purified by SiO2 chromatography with 20% to 50% EtOAc/hexanes to afford 600 mg (62%) of 3-iodo-1,4,5,6,7,8-hexahydrocycloheptapyrazole as a white solid. 1H NMR (CDCl3, 400 MHz): δ (ppm) 2.75-2.84 (m, 2H), 2.46-2.55 (m, 2H), 1.80-1.91 (m, 2H), 1.63-1.77 (m, 4H).
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
618 mg
Type
reactant
Reaction Step One
Quantity
1.86 g
Type
reactant
Reaction Step One
Name
Quantity
8 mL
Type
solvent
Reaction Step One

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